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Compound of Interest

Compound Name:
Bisphenol A bis(2-

hydroxyethyl)ether

Cat. No.: B024528 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 9,9-bis[4-(2-

hydroxyethoxy)phenyl]fluorene (BAPHEE) as a comonomer in the synthesis of advanced

polyesters. The incorporation of the fluorene moiety into the polyester backbone is expected to

impart unique thermal and optical properties, making these materials promising for specialized

applications, including in the field of drug development as advanced drug delivery systems or in

specialized medical devices.

While direct synthesis protocols and extensive characterization data for BAPHEE-based

polyesters are not widely published, this document provides a detailed protocol based on the

synthesis of structurally similar fluorene-containing polyesters. The expected properties are

extrapolated from studies on these analogous polymers.

Introduction to BAPHEE in Polyester Synthesis
BAPHEE is a diol monomer containing a bulky, rigid fluorene group. When incorporated into a

polyester chain via polycondensation with a dicarboxylic acid, it can significantly influence the

polymer's properties. The fluorene group is known to enhance thermal stability, glass transition

temperature (Tg), and refractive index.[1][2][3] Polyesters with these characteristics are of

interest for applications requiring high performance, such as optical films and thermally stable

biomaterials. In the context of drug development, such polyesters could be explored for
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formulating amorphous solid dispersions to improve the solubility of poorly water-soluble drugs

or in the fabrication of high-refractive-index sensors for biomedical applications.

Key Properties of Fluorene-Containing Polyesters
The introduction of a fluorene moiety into the polyester backbone is anticipated to yield

polymers with the following characteristics:

High Thermal Stability: The rigid aromatic structure of the fluorene group enhances the

thermal resistance of the polymer. Polyesters containing similar fluorene diols exhibit high

degradation temperatures, often with a 10% weight loss occurring above 350°C.[1]

Elevated Glass Transition Temperature (Tg): The bulky nature of the fluorene unit restricts

chain mobility, leading to a higher Tg compared to conventional aliphatic or semi-aromatic

polyesters. This results in materials that are glassy and amorphous at room temperature.[1]

High Refractive Index: The presence of the electron-rich fluorene structure contributes to a

higher refractive index.[1][2] This property is particularly valuable for optical applications.

Good Solubility: Despite their rigidity, fluorene-containing polyesters often exhibit good

solubility in common organic solvents like chloroform and dimethyl sulfoxide (DMSO), which

facilitates processing and characterization.[1]

Experimental Protocols
This section details the synthesis of the BAPHEE monomer and a general protocol for its

subsequent use in polyester synthesis through melt polycondensation.

A common method for synthesizing BAPHEE involves the acid-catalyzed condensation of 9-

fluorenone with 2-phenoxyethanol.[3][4]

Materials:

9-Fluorenone

2-Phenoxyethanol

Methanesulfonic acid (catalyst)
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Toluene

Butanol (for purification)

Procedure:

In a reaction vessel, dissolve 9-fluorenone in an excess of 2-phenoxyethanol.

Slowly add methanesulfonic acid as a catalyst to the mixture while stirring. The reaction is

typically carried out at a temperature between 40-60°C.[3]

Allow the reaction to proceed for several hours until completion, which can be monitored by

techniques such as thin-layer chromatography (TLC).

After the reaction, add toluene and water to the mixture to extract the methanesulfonic acid.

Separate the organic layer and wash it with water to remove any remaining acid.

The crude product can be purified by recrystallization from a solvent such as butanol to yield

crystalline BAPHEE.[3]

Dry the purified BAPHEE crystals under vacuum at 60-70°C.[3]

This protocol is adapted from the synthesis of similar fluorene-containing polyesters.[1] Here,

BAPHEE is reacted with a dicarboxylic acid, for example, terephthalic acid or adipic acid, to

form the corresponding polyester.

Materials:

9,9-bis[4-(2-hydroxyethoxy)phenyl]fluorene (BAPHEE)

Dicarboxylic acid (e.g., Terephthalic acid, Adipic acid)

Catalyst (e.g., Antimony trioxide, Titanium isopropoxide)

Stabilizer (e.g., Triphenyl phosphite)

Procedure:
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Esterification:

Charge the reaction vessel with equimolar amounts of BAPHEE and the chosen

dicarboxylic acid.

Add the catalyst (e.g., 200-300 ppm of antimony trioxide) and stabilizer.

Heat the mixture under a nitrogen atmosphere to a temperature of 180-220°C with

continuous stirring.

Water will be produced as a byproduct of the esterification reaction and should be distilled

off. This stage is typically continued for 2-4 hours.

Polycondensation:

After the esterification stage, gradually increase the temperature to 250-280°C.

Simultaneously, reduce the pressure slowly to a high vacuum (<1 Torr).

Continue the reaction under these conditions for another 3-5 hours to increase the

molecular weight of the polymer. The viscosity of the reaction mixture will increase

significantly.

Once the desired viscosity is achieved, the reaction is stopped by cooling the vessel.

Purification:

The resulting polyester can be purified by dissolving it in a suitable solvent (e.g.,

chloroform) and precipitating it in a non-solvent (e.g., methanol).

The purified polymer is then collected by filtration and dried in a vacuum oven.

Data Presentation
The following table summarizes the expected properties of polyesters containing a fluorene

moiety, based on data from analogous systems.[1] The exact values for a BAPHEE-based

polyester will depend on the specific dicarboxylic acid used and the final molecular weight of

the polymer.
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Property Expected Value Range Method of Analysis

Glass Transition Temp. (Tg) 70 - 120 °C DSC

10% Weight Loss Temp. (TGA) 350 - 400 °C TGA

Refractive Index (at 589 nm) 1.56 - 1.69 Ellipsometry

Molecular Weight (Mw) 17,000 - 77,000 Da GPC

Solubility
Soluble in Chloroform, DMSO,

THF
-
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Caption: Workflow for the synthesis of BAPHEE.
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Caption: General workflow for BAPHEE-co-polyester synthesis.

Structural Features of BAPHEE

Resulting Polyester Properties

BAPHEE Monomer

Rigid Fluorene Core Aromatic Rings Flexible Hydroxyethoxy Groups

High Thermal Stability High Glass Transition Temp. High Refractive Index Good Solubility
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Caption: Influence of BAPHEE's structure on polyester properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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